Cas no 132605-05-1 (ethyl 6-methyl-2-[(methylcarbamothioyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate)

• Product Name: ethyl 6-methyl-2-[(methylcarbamothioyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• CAS No: 132605-05-1
• MF: C₁₄H₂₀N₂O₂S₂
• MW: 312.450800895691
• CID: 1230622
• PubChem ID: 3076844
• Update Time: 2025-04-20

ethyl 6-methyl-2-[(methylcarbamothioyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 6-methyl-2-[(methylcarbamothioyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• ethyl 6-methyl-2-(methylcarbamothioylamino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• N-[3-(Ethoxycarbonyl)-6-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]-N'-methylcarbamimidothioic acid
• 132605-05-1
• DTXSID90927732
• Benzo(b)thiophene-3-carboxylic acid, 4,5,6,7-tetrahydro-6-methyl-2-(((methylamino)thioxomethyl)amino)-, ethyl ester
• BRN 4195602

• Inchi： 1S/C14H20N2O2S2/c1-4-18-13(17)11-9-6-5-8(2)7-10(9)20-12(11)16-14(19)15-3/h8H,4-7H2,1-3H3,(H2,15,16,19)
• InChI Key： YOUZDDZQRKSDRJ-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)OCC)C2=C1CC(C)CC2)NC(NC)=S

Computed Properties

• Exact Mass: 312.0968
• Monoisotopic Mass: 312.09662023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 111Ų

Experimental Properties

• PSA: 50.36